Tert-butyl 1-{5-[(2-chloro-6-fluorobenzyl)sulfonyl]-1,3,4-oxadiazol-2-yl}-2-methylbutylcarbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl 1-{5-[(2-chloro-6-fluorobenzyl)sulfonyl]-1,3,4-oxadiazol-2-yl}-2-methylbutylcarbamate is a chemical compound that has gained significant attention in the field of scientific research. This compound is commonly used as a tool in biochemical and physiological studies due to its unique properties. In
Mechanism of Action
The mechanism of action of tert-butyl 1-{5-[(2-chloro-6-fluorobenzyl)sulfonyl]-1,3,4-oxadiazol-2-yl}-2-methylbutylcarbamate involves the inhibition of enzyme activity. This compound binds to the active site of enzymes and prevents the substrate from binding, thereby inhibiting enzyme activity.
Biochemical and Physiological Effects:
This compound has several biochemical and physiological effects. This compound can inhibit the activity of various enzymes, including proteases, kinases, and phosphatases. Additionally, this compound can affect cellular signaling pathways, leading to changes in gene expression and cellular function.
Advantages and Limitations for Lab Experiments
The advantages of using tert-butyl 1-{5-[(2-chloro-6-fluorobenzyl)sulfonyl]-1,3,4-oxadiazol-2-yl}-2-methylbutylcarbamate in lab experiments include its ability to inhibit enzyme activity and affect cellular signaling pathways. However, the limitations of using this compound include its potential toxicity and the need for careful handling.
Future Directions
There are several future directions for the use of tert-butyl 1-{5-[(2-chloro-6-fluorobenzyl)sulfonyl]-1,3,4-oxadiazol-2-yl}-2-methylbutylcarbamate in scientific research. One direction is the development of more potent and selective inhibitors of specific enzymes. Another direction is the use of this compound in the development of new therapeutics for various diseases. Additionally, this compound can be used to study the role of specific enzymes in disease progression and to identify potential targets for drug development.
Conclusion:
In conclusion, this compound is a chemical compound that has significant potential in scientific research. This compound can be used as a tool to study the interaction between proteins and ligands, enzyme kinetics and inhibition, and the cellular and molecular mechanisms involved in various diseases. While there are limitations to using this compound, there are also several future directions for its use in scientific research.
Synthesis Methods
The synthesis method of tert-butyl 1-{5-[(2-chloro-6-fluorobenzyl)sulfonyl]-1,3,4-oxadiazol-2-yl}-2-methylbutylcarbamate involves several steps. The first step involves the reaction of 2-chloro-6-fluorobenzylamine with sodium azide to produce 5-[(2-chloro-6-fluorobenzyl)amino]-1,3,4-oxadiazole-2-thiol. The second step involves the reaction of this compound with tert-butyl 2-methyl-2-(chlorocarbonyl)propanoate to produce this compound.
Scientific Research Applications
Tert-butyl 1-{5-[(2-chloro-6-fluorobenzyl)sulfonyl]-1,3,4-oxadiazol-2-yl}-2-methylbutylcarbamate has a wide range of scientific research applications. This compound is commonly used as a tool to study the interaction between proteins and ligands. It can also be used to study enzyme kinetics and inhibition. Additionally, this compound can be used to study the cellular and molecular mechanisms involved in various diseases.
Properties
Molecular Formula |
C19H25ClFN3O5S |
---|---|
Molecular Weight |
461.9 g/mol |
IUPAC Name |
tert-butyl N-[(1S,2S)-1-[5-[(2-chloro-6-fluorophenyl)methylsulfonyl]-1,3,4-oxadiazol-2-yl]-2-methylbutyl]carbamate |
InChI |
InChI=1S/C19H25ClFN3O5S/c1-6-11(2)15(22-17(25)29-19(3,4)5)16-23-24-18(28-16)30(26,27)10-12-13(20)8-7-9-14(12)21/h7-9,11,15H,6,10H2,1-5H3,(H,22,25)/t11-,15-/m0/s1 |
InChI Key |
ONPKIWRDSXTIFM-NHYWBVRUSA-N |
Isomeric SMILES |
CC[C@H](C)[C@@H](C1=NN=C(O1)S(=O)(=O)CC2=C(C=CC=C2Cl)F)NC(=O)OC(C)(C)C |
SMILES |
CCC(C)C(C1=NN=C(O1)S(=O)(=O)CC2=C(C=CC=C2Cl)F)NC(=O)OC(C)(C)C |
Canonical SMILES |
CCC(C)C(C1=NN=C(O1)S(=O)(=O)CC2=C(C=CC=C2Cl)F)NC(=O)OC(C)(C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.